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Compound of Interest

Compound Name:

N-(2-

Aminophenyl)cyclopentanecarbox

amide

CAS No.: 926217-21-2

Cat. No.: B1286162

Get Quote

Executive Summary & Compound Architecture
N-(2-Aminophenyl)cyclopentanecarboxamide (CAS: 926217-21-2) represents a critical

scaffold in medicinal chemistry, often utilized as a zinc-binding motif in Histone Deacetylase

(HDAC) inhibitors or as a synthetic precursor for benzimidazole-based kinase inhibitors.[1][2]

The molecule consists of a lipophilic cyclopentane ring linked via an amide bond to an ortho-

substituted aniline.[1][2] This specific topology introduces unique stability challenges—

specifically intramolecular cyclization—distinguishing it from simple linear amides.[1][2]
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Property
Value
(Predicted/Experimental)

Relevance

Molecular Formula --

Molecular Weight 204.27 g/mol
Small molecule, likely high

permeability.[1][2]

LogP (Octanol/Water) ~1.9 – 2.5

Moderate lipophilicity; likely

BCS Class II (Low Sol/High

Perm).[1][2]

pKa (Aniline -NH2) ~4.6
Weak base; solubility will be

pH-dependent.[1][2]

pKa (Amide -NH-) ~15
Neutral at physiological pH.[1]

[2]

H-Bond Donors/Acceptors 2 / 2
Good membrane permeability

potential.[1][2]

Solubility Profiling
Due to the weak basicity of the aniline nitrogen, the solubility of this compound is governed by

the Henderson-Hasselbalch equation.[1][2] The neutral form (predominant at pH > 6) exhibits

poor aqueous solubility, necessitating salt screening or cosolvent strategies.[1][2]

pH-Dependent Solubility Protocol
Objective: Determine the intrinsic solubility (

) and pH-solubility profile.[1][2]

Experimental Workflow:

Buffer Preparation: Prepare 50 mM phosphate/citrate buffers ranging from pH 1.2 to 8.0.

Saturation: Add excess solid compound to 2 mL of each buffer in amber glass vials (to

prevent photodegradation of the aniline).
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Equilibration: Shake at 37°C for 24 hours.

Filtration: Filter supernatant using 0.22 µm PVDF filters (low binding).

Quantification: Analyze via HPLC-UV (254 nm).

Expected Profile:

pH 1.2 (SGF): High solubility (> 5 mg/mL) due to protonation of the aniline amine (

).[1][2]

pH 7.4 (Blood): Low solubility (approaching intrinsic solubility, likely < 0.1 mg/mL).[1][2]

Organic Solvent Solubility (Stock Preparation)
For analytical standards and stock solutions, the following solvents are recommended based

on the lipophilic cyclopentyl tail:

DMSO: > 50 mg/mL (Preferred for bioassays).[1][2]

Methanol: > 20 mg/mL.[1][2]

Acetonitrile: > 15 mg/mL.[1][2]

Stability & Degradation Kinetics
The stability profile of N-(2-Aminophenyl)cyclopentanecarboxamide is complex due to the

"Ortho-Effect." Unlike para-substituted isomers, the ortho-amino group can act as an

intramolecular nucleophile.[1][2]

Degradation Pathways
Two primary pathways dictate the shelf-life and solution stability:[1][2]

Intermolecular Hydrolysis (Pathway A): Standard acid/base catalyzed attack of water on the

amide carbonyl.[1][2]
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Intramolecular Cyclization (Pathway B - Critical): The ortho-amine attacks the amide

carbonyl, eliminating water to form 2-cyclopentyl-1H-benzimidazole.[1][2] This reaction is

often faster than hydrolysis under acidic or thermal stress.[1][2]

Visualization of Degradation Pathways
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Figure 1: Competing degradation pathways.[1][2] Pathway B (Benzimidazole formation) is a

specific risk for ortho-amino anilides.

Forced Degradation Protocol (Stress Testing)
To validate the stability-indicating method, perform the following stress tests:
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Condition Duration Target Degradation Mechanism

Acid (0.1 N HCl, 60°C) 4-8 Hours 10-20%

Promotes Cyclization

(Benzimidazole) >

Hydrolysis.[1][2]

Base (0.1 N NaOH,

RT)
2-4 Hours 10-20%

Promotes Hydrolysis

(Acid + Diamine).[1][2]

Oxidation (3% H2O2) 2 Hours Varies

Oxidation of aniline

amine to N-oxide or

azo/nitro species.[1][2]

Thermal (Solid, 60°C) 7 Days < 5%

Solid-state stability

(check for polymorph

changes).[1][2]

Photostability 1.2M Lux hours Varies

Anilines are

photosensitive

(browning).[1][2]

Analytical Method Development (HPLC)
A gradient Reverse Phase HPLC (RP-HPLC) method is required to separate the parent

compound from the highly non-polar benzimidazole impurity and the polar hydrolysis products.

[1][2]

Recommended Conditions:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1][2]

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress silanol activity).

[1][2]

Mobile Phase B: Acetonitrile.[1][2]

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1][2]
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Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).[1][2]

Retention Order Prediction:

o-Phenylenediamine (Most Polar, elutes first).[1][2]

Cyclopentanecarboxylic acid.[1][2]

Parent: N-(2-Aminophenyl)cyclopentanecarboxamide.[1][2]

2-Cyclopentyl-1H-benzimidazole (Most Hydrophobic, elutes last).[1][2]

Preformulation Recommendations
Based on the physicochemical profile, the following development strategies are recommended:

Salt Selection: To improve bioavailability, convert the free base to a Hydrochloride (HCl) or

Mesylate salt.[1][2] This targets the aniline nitrogen, locking it in a protonated state which

may also retard the rate of intramolecular cyclization in the solid state.[1][2]

Excipient Compatibility: Avoid reducing sugars (lactose) to prevent Maillard reactions with the

primary amine.[1][2]

Storage: Store in amber vials at 2-8°C. The free amine is prone to oxidation (discoloration)

upon air exposure.[1][2]
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Figure 2: Strategic decision tree for formulation development based on solubility and stability

data.

References
PubChem. (2025).[1][2][3][4][5] N-(2-Aminophenyl)cyclopentanecarboxamide (CID

11660682).[1][2] National Library of Medicine.[1][2] Available at: [Link][1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1286162/docs?utm_src=pdf-body-img#technical-guide-solubility-stability-profiling-of-n-2-aminophenyl-cyclopentanecarboxamide-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-aminophenyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/105101-25-5
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-aminophenyl_-N-ethylcyclopentanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenylcyclopentanecarboxamide
https://www.benchchem.com/product/b1286162/docs?utm_src=pdf-body#technical-guide-solubility-stability-profiling-of-n-2-aminophenyl-cyclopentanecarboxamide-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-aminophenyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/105101-25-5
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-aminophenyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/105101-25-5
https://pubchem.ncbi.nlm.nih.gov/compound/11660682
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-aminophenyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/105101-25-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Smith, M. B., & March, J. (2007).[1][2] March's Advanced Organic Chemistry: Reactions,

Mechanisms, and Structure. Wiley-Interscience.[1][2] (Reference for amide hydrolysis and

neighboring group participation mechanisms).

Tong, W. Q., & Whitesell, G. (1998).[1][2] In situ salt screening—a useful technique for

discovery support and preformulation studies.[1][2] Pharmaceutical Development and

Technology, 3(2), 215-223.[1][2] (Protocol for salt selection of weak bases).

Baertschi, S. W., Alsante, K. M., & Reed, R. A. (2011).[1][2] Pharmaceutical Stress Testing:

Predicting Drug Degradation. Informa Healthcare.[1][2] (Standard protocols for forced

degradation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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